Cas no 1263198-93-1 ((R)-3-Methyl-1-phenylbutan-1-amine hydrochloride)

• Product Name: (R)-3-Methyl-1-phenylbutan-1-amine hydrochloride
• CAS No: 1263198-93-1
• MF: C₁₁H₁₈ClN
• MW: 199.720322132111
• MDL: MFCD12910550
• CID: 4565958
• PubChem ID: 53484738
• Update Time: 2024-11-02

(R)-3-Methyl-1-phenylbutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-3-Methyl-1-phenylbutan-1-amine hydrochloride
• (R)-3-METHYL-1-PHENYLBUTAN-1-AMINE-HCl
• AK133443
• AX8254994
• ST2401596
• AB0000257
• (1R)-3-methyl-1-phenylbutan-1-amine hydrochloride
• (1R)-3-Methyl-1-phenylbutan-1-amine--hydrogen chloride (1/1)
• Benzenemethanamine, alpha-(2-methylpropyl)-, hydrochloride (1:1), (alphaR)-
• AS-30158
• (R)-3-Methyl-1-phenylbutan-1-aminehydrochloride
• (R)-3-methyl-1-phenylbutan-1-amine HCl
• AKOS015923192
• (1R)-3-methyl-1-phenylbutan-1-amine;hydrochloride
• DTXSID00704177
• 1263198-93-1
• 1173110-88-7
• MFCD12910550
• CS-0154320

• MDL： MFCD12910550
• Inchi： 1S/C11H17N.ClH/c1-9(2)8-11(12)10-6-4-3-5-7-10;/h3-7,9,11H,8,12H2,1-2H3;1H/t11-;/m1./s1
• InChI Key： HNQTWZNKDACDLN-RFVHGSKJSA-N
• SMILES： Cl.N[C@@H](C1C=CC=CC=1)CC(C)C

Computed Properties

• Exact Mass: 199.113
• Monoisotopic Mass: 199.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26